2-((5-(4-bromophenyl)-1-ethyl-1H-imidazol-2-yl)thio)-1-(piperidin-1-yl)ethanone

• IUPAC Name: 2-[5-(4-bromophenyl)-1-ethylimidazol-2-yl]sulfanyl-1-piperidin-1-ylethanone
• InChI: InChI=1S/C18H22BrN3OS/c1-2-22-16(14-6-8-15(19)9-7-14)12-20-18(22)24-13-17(23)21-10-4-3-5-11-21/h6-9,12H,2-5,10-11,13H2,1H3
• InChI Key: VIWXNXCUZLNXCJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CN=C1SCC(=O)N2CCCCC2)C3=CC=C(C=C3)Br
• Molecular Formula: C18H22BrN3OS
• Molecular Weight: 408.4 g/mol
• CAS No.: 1207004-06-5

Description

2-((5-(4-bromophenyl)-1-ethyl-1H-imidazol-2-yl)thio)-1-(piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C18H22BrN3OS and its molecular weight is 408.36. The purity is usually 95%.
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Scientific Research Applications

Novel Synthetic Routes

Research into related compounds has led to the development of innovative synthetic methods that are crucial for pharmaceutical research and material science. For instance, the synthesis of ethyl 2,4-dimethylpyrido[1,2-a]benzimidazole-3-carboxylate involved a novel tandem annulation reaction, highlighting the exploration of novel synthetic pathways for complex molecules (Zhu et al., 2012).

Antimicrobial and Antitumor Potential

Compounds with imidazole rings and substitutions similar to the compound have been studied for their antimicrobial and antitumor activities. For example, novel 1-(2-(4,5-dimethyl-2-phenyl-1H-imidazol-1-yl)ethyl)piperazine derivatives have shown excellent antibacterial and antifungal activities, suggesting potential for developing new antimicrobial agents (Rajkumar et al., 2014). Furthermore, the microwave-assisted synthesis of imidazo[2,1-b]thiazole derivatives and their evaluation for antimicrobial, antimalarial, and antitubercular activities indicate the broad spectrum of biological activities these compounds can exhibit (Vekariya et al., 2017).

Inhibition Studies

The study of related compounds has also contributed to the understanding of enzyme inhibition, which is vital for the development of therapeutic agents. For example, the biological evaluation of tetrazole derivatives as cholinesterase inhibitors has provided insights into the design of compounds for treating diseases related to cholinesterase malfunction (Mohsen et al., 2014).

Molecular Design for Disease Treatment

Additionally, the design and synthesis of compounds with specific functional groups have led to potential applications in treating various diseases. The creation of thiazolyl(hydrazonoethyl)thiazoles as anti-breast cancer agents is one such example, where microwave-assisted synthesis has been used to develop compounds with promising bioactivities (Mahmoud et al., 2021).